9-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-2,4a,5,6,7,8,9,10,12,12a,14,14a-dodecahydro-1H-picen-3-one

• IUPAC Name: 9-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-2,4a,5,6,7,8,9,10,12,12a,14,14a-dodecahydro-1H-picen-3-one
• InChI: InChI=1S/C30H48O3/c1-25(2)16-20-19-8-9-22-27(4)12-11-23(32)28(5,18-31)21(27)10-13-30(22,7)29(19,6)15-14-26(20,3)24(33)17-25/h8,20-22,24,31,33H,9-18H2,1-7H3
• InChI Key: ZSSKGAAIGRYCEP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2C3=CCC4C5(CCC(=O)C(C5CCC4(C3(CCC2(C(C1)O)C)C)C)(C)CO)C)C
• Molecular Formula: C30H48O3
• Molecular Weight: 456.7 g/mol

Description

Melilotigenin C is a naturally occurring compound that can be isolated from the genus Erythrina . It is known for its potential antiplasmodial, antimycobacterial, and cytotoxic activities . The compound has a molecular formula of C30H48O3 and a molecular weight of 456.70 g/mol .

Preparation Methods

Melilotigenin C can be isolated from plants belonging to the genus Erythrina the compound can be extracted using standard phytochemical extraction techniques, which typically involve solvent extraction followed by purification processes such as chromatography .

Chemical Reactions Analysis

Melilotigenin C undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Melilotigenin C has several scientific research applications:

Antiplasmodial Activity: It has been studied for its potential to inhibit the growth of Plasmodium species, which are responsible for malaria.

Antimycobacterial Activity: The compound has shown activity against Mycobacterium species, making it a candidate for tuberculosis research.

Cytotoxicity: Melilotigenin C has been investigated for its cytotoxic effects on various cancer cell lines, indicating its potential use in cancer research.

Mechanism of Action

The exact mechanism of action of Melilotigenin C is not fully understood. it is believed to exert its effects by interacting with specific molecular targets and pathways involved in the growth and survival of parasites, bacteria, and cancer cells . Further research is needed to elucidate the precise molecular mechanisms.

Comparison with Similar Compounds

Melilotigenin C is similar to other triterpenoid compounds such as caraganin B, which also exhibits biological activities like antiplasmodial and cytotoxic effects . Melilotigenin C is unique due to its specific molecular structure and the range of activities it exhibits .

Similar Compounds

• Caraganin B
• Other triterpenoids from the genus Erythrina